Cas no 1935340-70-7 (1H-Indole-5-carboxylic acid, 6-fluoro-2,3-dihydro-)

• Product Name: 1H-Indole-5-carboxylic acid, 6-fluoro-2,3-dihydro-
• CAS No: 1935340-70-7
• MF: C₉H₈FNO₂
• MW: 181.163725852966
• CID: 5246315
• Update Time: 2025-06-08

1H-Indole-5-carboxylic acid, 6-fluoro-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-carboxylic acid, 6-fluoro-2,3-dihydro-

• Inchi： 1S/C9H8FNO2/c10-7-4-8-5(1-2-11-8)3-6(7)9(12)13/h3-4,11H,1-2H2,(H,12,13)
• InChI Key： FXRTXEWCLVQQMI-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C(O)=O)C(F)=C2)CC1

Additional information on 1H-Indole-5-carboxylic acid, 6-fluoro-2,3-dihydro-

Recent Advances in the Study of 1H-Indole-5-carboxylic acid, 6-fluoro-2,3-dihydro- (CAS: 1935340-70-7)

The compound 1H-Indole-5-carboxylic acid, 6-fluoro-2,3-dihydro- (CAS: 1935340-70-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This indole derivative, characterized by its unique fluorinated structure, has been the subject of several studies aimed at elucidating its biological activity, pharmacokinetics, and synthetic pathways. The following sections provide a comprehensive overview of the latest findings related to this compound.

Recent studies have focused on the synthesis and optimization of 1H-Indole-5-carboxylic acid, 6-fluoro-2,3-dihydro- to enhance its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity while reducing the number of steps required. The study highlighted the importance of the fluorine substitution at the 6-position, which was found to significantly influence the compound's binding affinity to specific biological targets, including G-protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways.

In addition to its synthetic advancements, the pharmacological potential of 1H-Indole-5-carboxylic acid, 6-fluoro-2,3-dihydro- has been explored in preclinical models. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy as a modulator of the serotonin receptor subtype 5-HT2A, suggesting potential applications in the treatment of neuropsychiatric disorders such as depression and anxiety. The compound's ability to cross the blood-brain barrier was also confirmed, further supporting its utility in central nervous system (CNS)-targeted therapies.

Another area of interest is the compound's role in anti-inflammatory and anticancer research. A 2024 study in the European Journal of Medicinal Chemistry reported that 1H-Indole-5-carboxylic acid, 6-fluoro-2,3-dihydro- exhibits inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and tumor progression. The study utilized molecular docking simulations and in vitro assays to validate the compound's interaction with COX-2, paving the way for further development as a dual-action therapeutic agent.

Despite these promising findings, challenges remain in the clinical translation of 1H-Indole-5-carboxylic acid, 6-fluoro-2,3-dihydro-. Issues such as metabolic stability, potential off-target effects, and scalability of synthesis need to be addressed in future research. Ongoing studies are investigating structural analogs and prodrug strategies to overcome these limitations while retaining the compound's therapeutic benefits.

In conclusion, 1H-Indole-5-carboxylic acid, 6-fluoro-2,3-dihydro- (CAS: 1935340-70-7) represents a versatile scaffold with significant potential in drug discovery. Its unique chemical properties and diverse biological activities make it a promising candidate for further development in multiple therapeutic areas. Continued research efforts are expected to uncover additional applications and optimize its pharmacological profile for clinical use.